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Compound of Interest

Compound Name:
Methyl 3-amino-5-

methoxybenzoate

CAS No.: 217314-47-1

Cat. No.: B1354378

Get Quote

Methyl 3-amino-5-methoxybenzoate is a substituted aromatic compound that serves as a

high-value building block in organic synthesis and medicinal chemistry.[1][2] Its structure,

featuring an aniline, a methyl ester, and a methoxy group, presents three distinct points for

chemical modification. This trifunctional nature makes it an attractive starting material for

constructing complex molecular architectures, particularly in the development of novel

pharmaceutical agents.[3] While direct, extensive literature on this specific molecule is nascent,

its utility can be inferred from the well-established roles of its structural analogues, such as

benzocaine and other aminobenzoate derivatives, in drug discovery.[4][5][6] This guide

provides a comprehensive overview of its chemical properties, robust synthetic protocols,

analytical characterization, and potential applications for researchers in drug development.

Physicochemical and Computational Properties
A thorough understanding of a molecule's physical and computational properties is

fundamental to its application in experimental workflows, from reaction setup to purification and

formulation. The key properties of Methyl 3-amino-5-methoxybenzoate are summarized

below.
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Property Value Source

CAS Number 217314-47-1 [1][7][8]

Molecular Formula C₉H₁₁NO₃ [1][9]

Molecular Weight 181.19 g/mol [1][9]

Boiling Point (Predicted) 335.2 ± 22.0 °C [3]

Topological Polar Surface Area

(TPSA)
61.55 Å² [1]

LogP (Predicted) 1.064 [1]

Hydrogen Bond Donors 1 [1]

Hydrogen Bond Acceptors 4 [1]

Rotatable Bonds 2 [1]

SMILES
COC1=CC(=CC(=C1)N)C(=O)

OC
[1][9]

Synthesis Strategies: From Precursor to Product
Two primary, reliable synthetic pathways can be employed to produce Methyl 3-amino-5-
methoxybenzoate. The choice between them often depends on the availability and cost of the

starting materials. Both methods are rooted in fundamental, high-yielding organic

transformations.

Strategy 1: Catalytic Reduction of a Nitro Precursor
This is arguably the most common and efficient method for introducing an aromatic amine

group. The workflow involves the synthesis of the nitro-substituted precursor, Methyl 3-

methoxy-5-nitrobenzoate, followed by its reduction.
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Step 1: Nitration

Step 2: Reduction

Methyl 3-methoxybenzoate

Methyl 3-methoxy-5-nitrobenzoate

 HNO₃, H₂SO₄ 

Methyl 3-methoxy-5-nitrobenzoate

Methyl 3-amino-5-methoxybenzoate
(Target Compound)

 H₂, Pd/C
or Fe, AcOH 

Click to download full resolution via product page

Caption: Synthetic Workflow via Nitro-Group Reduction.

Expert Insights & Causality: The synthesis begins with the nitration of Methyl 3-

methoxybenzoate. The methoxy (-OCH₃) and methyl ester (-COOCH₃) groups are directing

groups in electrophilic aromatic substitution. The ester is a meta-directing deactivator, while the

methoxy group is a strong ortho-, para-directing activator. The substitution pattern is governed

by the powerful activating effect of the methoxy group, but steric hindrance at the ortho

positions and the deactivating influence of the ester group favor nitration at the C5 position,

which is para to the methoxy group and meta to the ester.[10]

The subsequent reduction of the nitro group is a robust and high-yielding transformation.

Catalytic hydrogenation using palladium on carbon (Pd/C) is exceptionally clean and efficient,

often providing a quantitative yield with simple filtration being the only workup required.[11] An
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alternative, cost-effective method involves using a metal like iron powder in acetic acid, a

classic approach for reducing aromatic nitro compounds that is well-suited for large-scale

synthesis.[12]

Step-by-Step Protocol (Reduction Step):

In a round-bottom flask, dissolve Methyl 3-methoxy-5-nitrobenzoate (1 equivalent) in

methanol or ethyl acetate.

Carefully add 5-10% Palladium on carbon (Pd/C) catalyst (approx. 0.5-2 mol%).

Seal the flask and purge the system with hydrogen gas (H₂), maintaining a hydrogen

atmosphere via a balloon or a hydrogenation apparatus.

Stir the reaction vigorously at room temperature. Monitor the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, carefully vent the hydrogen and purge the system with an inert gas (e.g.,

Nitrogen or Argon).

Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the

pad with the reaction solvent.

Concentrate the filtrate under reduced pressure to yield the crude product, which can be

further purified by recrystallization if necessary.

Strategy 2: Fischer Esterification of the Corresponding
Carboxylic Acid
This strategy involves the direct esterification of 3-Amino-5-methoxybenzoic acid, which is

commercially available. This is a straightforward and reliable method, particularly for smaller-

scale lab synthesis.
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3-Amino-5-methoxybenzoic acid

Methyl 3-amino-5-methoxybenzoate
(Target Compound)

 CH₃OH, H₂SO₄ (cat.)
Reflux 
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Caption: Synthetic Workflow via Fischer Esterification.

Expert Insights & Causality: Fischer esterification is an acid-catalyzed equilibrium reaction. An

excess of the alcohol (methanol, in this case) is used to drive the equilibrium towards the

product side, maximizing the yield. A strong acid catalyst, typically sulfuric acid (H₂SO₄), is

required to protonate the carbonyl oxygen of the carboxylic acid, thereby making the carbonyl

carbon more electrophilic and susceptible to nucleophilic attack by methanol. The reaction is

typically performed under reflux to increase the reaction rate.

Step-by-Step Protocol (Esterification):

Suspend 3-Amino-5-methoxybenzoic acid (1 equivalent) in a large excess of methanol in a

round-bottom flask.

Cool the mixture in an ice bath and slowly add a catalytic amount of concentrated sulfuric

acid (e.g., 0.1-0.2 equivalents).

Equip the flask with a reflux condenser and heat the mixture to reflux.

Maintain reflux for several hours, monitoring the reaction by TLC until the starting material is

consumed.

Cool the reaction mixture to room temperature and remove the excess methanol under

reduced pressure.

Neutralize the residue by carefully adding a saturated solution of sodium bicarbonate

(NaHCO₃) until effervescence ceases.
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Extract the aqueous layer with an organic solvent such as ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate under reduced pressure to obtain the product.

Analytical Characterization: A Predictive Guide
Confirmation of the product's identity and purity is critical. While specific experimental spectra

are not publicly available, the expected data can be accurately predicted based on the

molecular structure and analysis of similar compounds.[13][14]

Technique Expected Observations

¹H NMR

- Aromatic Protons: Three signals in the

aromatic region (~6.0-7.5 ppm), likely appearing

as complex multiplets or singlets depending on

the coupling constants. - Amine Protons (NH₂):

A broad singlet (~3.5-5.0 ppm), which is D₂O

exchangeable. - Methoxy Protons (-OCH₃): A

sharp singlet at ~3.8 ppm integrating to 3H. -

Methyl Ester Protons (-COOCH₃): A sharp

singlet at ~3.9 ppm integrating to 3H.

¹³C NMR

- Carbonyl Carbon (C=O): A signal in the

downfield region (~167 ppm). - Aromatic

Carbons: Six distinct signals in the aromatic

region (~100-160 ppm). - Methoxy Carbon (-

OCH₃): A signal around 55-56 ppm. - Methyl

Ester Carbon (-COOCH₃): A signal around 52-

53 ppm.

Mass Spec (ESI+) Expected [M+H]⁺ ion at m/z = 182.08.

IR Spectroscopy

- N-H Stretch: Two characteristic peaks for the

primary amine at ~3350-3450 cm⁻¹. - C-H

Stretch (Aromatic/Aliphatic): ~2850-3100 cm⁻¹. -

C=O Stretch (Ester): A strong, sharp peak at

~1700-1720 cm⁻¹. - C-O Stretch: Strong peaks

at ~1200-1300 cm⁻¹.
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Applications in Research and Drug Development
Methyl 3-amino-5-methoxybenzoate is a quintessential building block for creating libraries of

compounds for high-throughput screening. Its functional groups are amenable to a wide array

of chemical transformations, making it a versatile starting point for synthesizing more complex

molecules with potential biological activity.[15][16]

Potential Derivatizations

Methyl
3-amino-5-methoxybenzoate

Amide Formation
(Acylation)

 RCOCl 

Sulfonamide Formation
 RSO₂Cl 

Amine Alkylation R-X 

Ester Hydrolysis -> Amide Coupling

 1. LiOH
2. R'NH₂, HBTU 

Suzuki / Buchwald Coupling
(after conversion of -NH₂ to -Br)

 Sandmeyer
Reaction 
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Caption: Potential pathways for molecular diversification.

Scaffold for Bioactive Molecules: The aminobenzoate core is present in numerous local

anesthetics (e.g., benzocaine) and other pharmacologically active agents.[5][6][17] This

compound provides a meta-substituted pattern that can be used to explore structure-activity

relationships (SAR) that differ from the more common ortho- and para-substituted analogues.

Combinatorial Chemistry: The amino group can be readily acylated, sulfonated, or alkylated

to introduce a wide range of substituents.[18] Simultaneously, the ester functionality can be

hydrolyzed to the corresponding carboxylic acid, which can then be coupled with various
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amines to form amides, dramatically expanding the chemical space accessible from this

single intermediate.

Intermediate for Target-Oriented Synthesis: In multi-step syntheses of complex target

molecules, such as kinase inhibitors or receptor antagonists, this compound can serve as a

key fragment, providing a pre-functionalized aromatic ring.[12][19]

Safety, Storage, and Handling
Proper handling and storage are essential to maintain the integrity of the compound.

Storage: Store at 2-8°C, protected from light.[1][3]

Handling: Use standard laboratory personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat. Handle in a well-ventilated area or a chemical fume hood.

Stability: The compound is generally stable under recommended storage conditions. The

hydrochloride salt form may also be available, which offers increased stability for the amino

group.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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